Cas no 1335990-60-7 ((2R)-1-(3-bromo-4,5-dimethoxyphenyl)propan-2-amine)

• Product Name: (2R)-1-(3-bromo-4,5-dimethoxyphenyl)propan-2-amine
• CAS No: 1335990-60-7
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 6295557
• PubChem ID: 165734460
• Update Time: 2025-08-04

(2R)-1-(3-bromo-4,5-dimethoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-4,5-dimethoxyphenyl)propan-2-amine
• EN300-1926217
• 1335990-60-7

• Inchi： 1S/C11H16BrNO2/c1-7(13)4-8-5-9(12)11(15-3)10(6-8)14-2/h5-7H,4,13H2,1-3H3/t7-/m1/s1
• InChI Key： ZCCTYRNKQKAYJU-SSDOTTSWSA-N
• SMILES： BrC1C(=C(C=C(C=1)C[C@@H](C)N)OC)OC

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-1-(3-bromo-4,5-dimethoxyphenyl)propan-2-amine

Comprehensive Overview of (2R)-1-(3-bromo-4,5-dimethoxyphenyl)propan-2-amine (CAS No. 1335990-60-7): Properties, Applications, and Research Insights

The compound (2R)-1-(3-bromo-4,5-dimethoxyphenyl)propan-2-amine (CAS No. 1335990-60-7) is a chiral amine derivative with a brominated dimethoxyphenyl backbone. Its unique structural features, including the stereocenter at the 2-position and the electron-rich aromatic system, make it a valuable intermediate in organic synthesis and pharmaceutical research. Researchers frequently explore its potential in asymmetric catalysis, neuropharmacology, and medicinal chemistry, aligning with the growing demand for enantioselective compounds in drug development.

In recent years, the scientific community has shown increased interest in chiral building blocks like (2R)-1-(3-bromo-4,5-dimethoxyphenyl)propan-2-amine, driven by advancements in precision medicine and targeted therapies. Searches for "CAS 1335990-60-7 applications" or "synthesis of brominated phenylpropan-2-amines" have surged, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s lipophilic properties and hydrogen-bonding capacity further enhance its utility in designing blood-brain barrier (BBB)-permeable molecules.

From a synthetic perspective, the bromo and dimethoxy substituents on the phenyl ring offer versatile sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations. This flexibility addresses common search queries like "how to modify 1335990-60-7 for drug discovery" or "optimizing chiral amine synthesis." Computational chemists also leverage its scaffold for molecular docking simulations, particularly in GPCR-targeted drug design, a trending topic in AI-driven drug discovery platforms.

Environmental and green chemistry considerations are another hotspot tied to this compound. Researchers investigate solvent-free synthetic routes or biocatalytic resolutions to produce (2R)-1-(3-bromo-4,5-dimethoxyphenyl)propan-2-amine sustainably. Such approaches resonate with queries like "eco-friendly synthesis of chiral amines" or "CAS 1335990-60-7 sustainability," highlighting the intersection of industrial chemistry and circular economy principles.

Analytical characterization of this compound typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry to confirm enantiopurity and structural integrity. These methods are critical for quality control, as emphasized in searches for "1335990-60-7 purity standards" or "chiral analysis of phenylpropan-2-amines." Regulatory compliance, such as REACH or ICH guidelines, further underscores the need for rigorous documentation of its physicochemical properties (e.g., logP, pKa).

In conclusion, (2R)-1-(3-bromo-4,5-dimethoxyphenyl)propan-2-amine (CAS No. 1335990-60-7) exemplifies the convergence of chiral chemistry, drug discovery, and sustainable methodologies. Its multifaceted applications—from pharmaceutical intermediates to material science—position it as a compound of enduring scientific and industrial interest. Future research may explore its potential in bioorthogonal chemistry or proteolysis-targeting chimeras (PROTACs), aligning with next-generation therapeutic modalities.